Cas no 2580218-05-7 (Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate)

• Product Name: Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate
• CAS No: 2580218-05-7
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5660761
• PubChem ID: 165894234
• Update Time: 2025-10-28

Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-ethenylazetidin-3-yl)acetate
• 2580218-05-7
• EN300-27732840
• Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate

• Inchi： 1S/C11H19NO2/c1-5-11(7-12-8-11)6-9(13)14-10(2,3)4/h5,12H,1,6-8H2,2-4H3
• InChI Key： ATPGSYRVNZAJAP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1(C=C)CNC1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate

Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate: A Comprehensive Overview

Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate, also known by its CAS number 2580218-05-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate is characterized by a tert-butyl group attached to an acetate moiety, which is further connected to an azetidine ring substituted with an ethenyl group. This arrangement imparts the compound with distinct chemical reactivity and physical properties. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including polymers and pharmaceutical intermediates.

One of the key areas of research involving Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate is its role in polymer chemistry. Scientists have explored its ability to serve as a monomer in the production of high-performance polymers. These polymers exhibit enhanced mechanical properties, making them suitable for applications in aerospace, automotive industries, and electronic devices. The incorporation of the ethenyl group within the azetidine ring facilitates cross-linking during polymerization, resulting in materials with superior thermal stability and mechanical resilience.

In addition to polymer applications, Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate has shown promise in drug delivery systems. Researchers have investigated its use as a carrier for bioactive molecules due to its biocompatibility and controlled release properties. The compound's ability to form stable complexes with drugs makes it a valuable tool in developing targeted drug delivery systems, which are critical for improving therapeutic outcomes.

The synthesis of Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate involves a multi-step process that typically begins with the preparation of the azetidine ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of transition metal catalysts has significantly reduced reaction times and improved yields, making large-scale production more feasible.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate. Quantum mechanical calculations have provided insights into its bonding interactions and reactivity patterns, which are essential for designing novel chemical transformations involving this compound.

In conclusion, Tert-butyl 2-(3-ethenylazetidin-3-yl)acetate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable building block in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing technological innovations.